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Compound of Interest

Compound Name: 2-(Methoxymethyl)furan

Cat. No.: B088890 Get Quote

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

analysis of 2-(methoxymethyl)furan, a heteroaromatic compound with applications in

research and as a flavoring agent. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Core Chemical Properties
2-(Methoxymethyl)furan, also known as furfuryl methyl ether, is an organic compound

belonging to the furan derivatives and ethers class.[1] Its fundamental chemical properties are

summarized in the table below.
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Property Value Source

Molecular Formula C6H8O2 [2][3]

Molecular Weight 112.13 g/mol [1]

Average Molecular Weight 112.1265 g/mol [2][3]

Monoisotopic Molecular

Weight
112.0524295 Da [3]

CAS Registry Number 13679-46-4 [1][2]

IUPAC Name 2-(methoxymethyl)furan [2][3]

Boiling Point 112ºC [4]

Density 1.052 g/cm³ [4]

Experimental Protocols
Detailed experimental data for 2-(methoxymethyl)furan can be found in various chemical

databases. Spectroscopic information, including Infrared (IR) and Mass Spectrometry (MS)

data, is available through the NIST WebBook, which is crucial for the identification and

characterization of the compound.[2]

Synthesis of 2-(Methoxymethyl)furan:

While specific, detailed experimental protocols for the synthesis of 2-(methoxymethyl)furan
are not readily available in the provided search results, a common synthetic route can be

inferred from its precursors. A plausible method involves the Williamson ether synthesis,

reacting furfuryl alcohol with a methylating agent in the presence of a base.

Precursors: Furfural, Methanol[4]

Reaction Type: Etherification

Illustrative Synthesis Pathway:
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The following diagram outlines a potential synthetic pathway for 2-(methoxymethyl)furan from

furfural. This pathway involves the reduction of furfural to furfuryl alcohol, followed by

etherification with methanol.

Furfural Furfuryl Alcohol

Reduction
(e.g., NaBH4) 2-(Methoxymethyl)furan

Etherification
(Methanol, Acid Catalyst)

Click to download full resolution via product page

A potential two-step synthesis of 2-(Methoxymethyl)furan from furfural.

Analytical Methods
The analysis and characterization of 2-(methoxymethyl)furan typically involve standard

analytical techniques in organic chemistry:

Gas Chromatography (GC): Due to its volatility, GC is a suitable method for separating and

analyzing 2-(methoxymethyl)furan. The NIST WebBook lists available gas chromatography

data for this compound.[2]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, which can

be used to determine the molecular weight and fragmentation pattern, aiding in structural

elucidation.[2]

Infrared Spectroscopy (IR): IR spectroscopy can be used to identify the functional groups

present in the molecule, such as the ether linkage and the furan ring. The NIST WebBook

also provides access to IR spectrum data for this compound.[2]

This guide serves as a foundational resource for professionals working with 2-
(methoxymethyl)furan. For further detailed experimental procedures and safety information,

consulting the referenced databases and relevant scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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